molecular formula C17H17NO4 B8341167 4-Benzylamino-phthalic acid dimethyl ester CAS No. 332370-49-7

4-Benzylamino-phthalic acid dimethyl ester

Cat. No.: B8341167
CAS No.: 332370-49-7
M. Wt: 299.32 g/mol
InChI Key: BUBZJJRVEYIONR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzylamino-phthalic acid dimethyl ester is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

332370-49-7

Molecular Formula

C17H17NO4

Molecular Weight

299.32 g/mol

IUPAC Name

dimethyl 4-(benzylamino)benzene-1,2-dicarboxylate

InChI

InChI=1S/C17H17NO4/c1-21-16(19)14-9-8-13(10-15(14)17(20)22-2)18-11-12-6-4-3-5-7-12/h3-10,18H,11H2,1-2H3

InChI Key

BUBZJJRVEYIONR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)NCC2=CC=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzaldehyde (1.64 ml, 16.2 mmol) and sodium cyanoborohydride (1.02 g, 16.2 mmol) were added to a solution of 4-aminophthalic acid dimethyl ester (1.7 g, 8.1 mmol) in dry methanol (50 ml) and pH was adjusted to 5.5-5 with 2 M hydrogen chloride in methanol (approx. 1 ml). The reaction mixture was stirred at room temperature for 20 hours and evaporated to dryness in vacuo. The residue was partitioned between methylene chloride (50 ml) and water (30 ml). pH was adjusted to 8 and the organic phase was isolated, dried over magnesium sulphate and evaporated to dryness in vacuo. The crude product was purified on silica gel (eluent: ether:heptane (1:1)) to give 4-benzylaminophthalic acid dimethyl ester as a golden oil (yield: 0.94 g, 39%). 1H—NMR (CDCl3) in ppm: γ 3.82 (3H,s); 3.88 (3H,s); 4.35 (2H,d); 4.66 (1H, broad d); 6.57 (1H,d.d.); 6.65 (1H,d); 7.23-7.35 (5H,m); 7.73 (1H,d).
Quantity
1.64 mL
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
solvent
Reaction Step Three

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